16-phenoxy tetranor Prostaglandin F2alpha
Overview
Description
16-phenoxy tetranor Prostaglandin F2alpha is a metabolically stable analog of Prostaglandin F2alpha (PGF2alpha). It contains a 16-phenoxy group at the omega-terminus . It is used to modulate luteolysis and treat glaucoma .
Molecular Structure Analysis
The molecular formula of 16-phenoxy tetranor Prostaglandin F2alpha is C22H30O6 . The average mass is 390.470 Da and the monoisotopic mass is 390.204254 Da .Physical And Chemical Properties Analysis
16-phenoxy tetranor Prostaglandin F2alpha is a stable, lipophilic analog of PGF2alpha . It has a molecular weight of 390.5 g/mol .Scientific Research Applications
Luteolysis Modulation
16-phenoxy tetranor Prostaglandin F2alpha is a metabolically stable analog of Prostaglandin F2alpha (PGF2alpha). PGF2alpha is known to drive luteolysis . Therefore, 16-phenoxy tetranor Prostaglandin F2alpha can be used to modulate luteolysis .
Glaucoma Treatment
Stable, lipophilic analogs of PGF2alpha, such as 16-phenoxy tetranor Prostaglandin F2alpha, are used in the treatment of glaucoma . Glaucoma is a condition that causes damage to your eye’s optic nerve and gets worse over time, often associated with a buildup of pressure inside the eye.
Smooth Muscle Contraction
PGF2alpha is known to drive smooth muscle contraction by activating the FP receptor . As a stable analog of PGF2alpha, 16-phenoxy tetranor Prostaglandin F2alpha could potentially be used in research related to smooth muscle contraction .
High Affinity for FP Receptor
16-phenoxy tetranor Prostaglandin F2alpha binds to the FP receptor on ovine luteal cells with much greater affinity (440%) than PGF2alpha . This property makes it a valuable tool in research involving the FP receptor and its role in various biological processes.
Prodrug Applications
The methyl ester form of 16-phenoxy tetranor Prostaglandin F2alpha serves as a prodrug . Prodrugs are compounds that, after administration, are metabolized into a pharmacologically active drug. They are used to improve the drug delivery properties of their active compounds.
Lipid Biochemistry
16-phenoxy tetranor Prostaglandin F2alpha is a lipid molecule . Therefore, it can be used in lipid biochemistry research, particularly in studying the cyclooxygenase pathway .
Mechanism of Action
Target of Action
The primary target of 16-phenoxy tetranor Prostaglandin F2alpha is the FP receptor . This receptor is found on ovine luteal cells . The FP receptor plays a crucial role in mediating the effects of prostaglandins, which are lipid compounds with diverse hormone-like effects, such as regulating the contraction and relaxation of smooth muscle tissue .
Mode of Action
16-phenoxy tetranor Prostaglandin F2alpha is a metabolically stable analog of Prostaglandin F2alpha (PGF2alpha) . It binds to the FP receptor on ovine luteal cells with much greater affinity (440%) than PGF2alpha . This binding triggers a series of biochemical reactions that lead to various physiological effects.
Biochemical Pathways
PGF2alpha is known to drive luteolysis and smooth muscle contraction .
Pharmacokinetics
It is described as a metabolically stable analog of pgf2alpha , suggesting that it may have improved pharmacokinetic properties compared to PGF2alpha.
Result of Action
The binding of 16-phenoxy tetranor Prostaglandin F2alpha to the FP receptor leads to physiological effects such as luteolysis and smooth muscle contraction . These effects are similar to those of PGF2alpha, but potentially enhanced due to the greater affinity of 16-phenoxy tetranor Prostaglandin F2alpha for the FP receptor .
properties
IUPAC Name |
(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]cyclopentyl]hept-5-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30O6/c23-16(15-28-17-8-4-3-5-9-17)12-13-19-18(20(24)14-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,16,18-21,23-25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t16-,18-,19-,20+,21-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPQZCFUFGJPFI-UEAHRUCRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C1O)C=CC(COC2=CC=CC=C2)O)CC=CCCCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@H](COC2=CC=CC=C2)O)C/C=C\CCCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
16-phenoxy tetranor Prostaglandin F2alpha | |
CAS RN |
51705-19-2 |
Source
|
| Record name | 16-Phenoxy-17,18,19,20-tetranorprostaglandin F2alpha | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051705192 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 16-PHENOXY-17,18,19,20-TETRANORPROSTAGLANDIN F2.ALPHA. | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5I3HIL901K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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